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Cat. No.: B1630358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed standard operating procedure (SOP) for the safe and

effective use of iodoacetonitrile in chemical synthesis. Iodoacetonitrile is a versatile reagent,

primarily utilized as a potent electrophile for the introduction of a cyanomethyl group (-CH₂CN)

onto a variety of nucleophiles. Its applications are particularly relevant in the fields of organic

synthesis and medicinal chemistry for the preparation of novel compounds with potential

biological activity. This SOP covers essential safety protocols, detailed experimental

procedures for key reaction types, and data presentation to guide researchers in its practical

application.

Health and Safety Information
Iodoacetonitrile is a hazardous chemical and must be handled with extreme caution. It is

classified as acutely toxic if swallowed, and it causes severe skin burns and eye damage.[1][2]

All personnel must read and understand the Safety Data Sheet (SDS) for iodoacetonitrile
before handling.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Chemical splash goggles and a face shield are mandatory.
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Hand Protection: Heavy-duty chemical resistant gloves (e.g., butyl rubber) are required.

Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are essential.

Respiratory Protection: All manipulations of iodoacetonitrile must be performed in a

certified chemical fume hood.

2.2 Engineering Controls

All reactions involving iodoacetonitrile must be conducted in a well-ventilated chemical

fume hood.

A safety shower and eyewash station must be readily accessible.

2.3 Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spills: In case of a small spill, absorb with an inert material (e.g., vermiculite, sand) and

place in a sealed container for hazardous waste disposal. For large spills, evacuate the area

and contact emergency services.

2.4 Storage and Handling

Store iodoacetonitrile in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong bases and oxidizing agents.

Protect from light.
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Work in a designated area and clearly label all containers.

2.5 Waste Disposal

All waste containing iodoacetonitrile must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.

Chemical and Physical Properties
Property Value

Molecular Formula C₂H₂IN

Molecular Weight 166.95 g/mol [3]

Appearance
Clear pale yellow to orange to red or brown

liquid[4]

Boiling Point 182-184 °C / 720 mmHg[5]

Density 2.307 g/mL at 25 °C[5]

Refractive Index 1.5740-1.5790 @ 20 °C[4]

Solubility
Soluble in benzene, alcohol, acetone, ether.

Slightly soluble in water.[5]

General Reaction Procedures
Iodoacetonitrile is an excellent substrate for S(_N)2 reactions with a wide range of

nucleophiles. The general principle involves the displacement of the iodide ion by the

nucleophile.

4.1 General Workflow for Iodoacetonitrile Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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